Cas no 134308-13-7 (Tolcapone)

Tolcapone, a selective and reversible inhibitor of catechol-O-methyltransferase (COMT), is clinically used as an adjuvant therapy for primary Parkinson's disease treated with levodopa and carbidopa< Br>

Tolcapone structure

Product Name:Tolcapone

CAS No:134308-13-7

Molecular Formula:C₁₄H₁₁NO₅

Molecular Weight:273.2408

MDL:MFCD00866569

CID:64306

PubChem ID:4659569

Tolcapone Properties

Names and Identifiers

- Tolcapone
- (3,4-dihydroxy-5-nitrophenyl)-(4-methylphenyl)methanone
- Methanone, (3,4-dihydroxy-5-nitrophenyl)(4-methylphenyl)-
- Ro 40-7592
- (3,4-Dihydroxy-5-nitrophenyl)(4-methylphenyl)methanone
- [14C]-Tolcapone
- 1-(3,4-dihydroxy-5-nitrophenyl)-1-(4-methylphenyl)methanone
- 3,4-Dihydroxy-4'-methyl-5-nitrobenzophenone
- 4'-methyl-3,4-dihydroxy-5-nitro-benzophenone
- Methanone,(3,4-dihydroxy-5-nitrophenyl)(4-methylphenyl)
- Tasmar
- Tasmar (TN)
- UNII-CIF6334OLY
- 3,4-Dihydroxy-4′-methyl-5-nitrobenzophenone
- (3,4-dihydroxy-5-nitrophenyl)(p-tolyl)methanone
- Talcapone
- CIF6334OLY
- C14H11NO5
- DSSTox_CID_3685
- DSSTox_RID_77146
- DSSTox_GSID_23685
- Tolcapon
- Tox21_112963_1
- CHEMBL1324
- InChI=1/C14H11NO5/c1-8-2-4-9(5-3-8)13(17)10-6-11(15(19)20)14(18)12(16)7-10/h2-7,16,18H,1H
- FT-0631149
- Tolcapone- Bio-X
- NS00007380
- NCGC00181767-03
- MLS006012044
- s4021
- GTPL6646
- TCW
- 3,4-dihydroxy-4 inverted exclamation mark -methyl-5-nitrobenzophenone
- Tox21_112963
- Tolcaponum
- AB01275441-01
- DB00323
- CCRIS 7904
- TOLCAPONE [USP-RS]
- Tolcapone, United States Pharmacopeia (USP) Reference Standard
- Ro-40-7592
- DTXSID3023685
- CS-1173
- NCGC00255188-01
- 5-[(4-METHYLPHENYL)CARBONYL]-3-NITROBENZENE-1,2-DIOL
- Tolcapone (USAN:USP:INN:BAN)
- NCGC00181767-01
- TOLCAPONE [VANDF]
- 3s68
- TOLCAPONE [MI]
- SR-05000001444-1
- HMS2089K14
- BRD-K10852020-001-01-1
- TOLCAPONE [MART.]
- TOLCAPONE [USP MONOGRAPH]
- TOLCAPONE [ORANGE BOOK]
- HMS3652M17
- AC-791
- TOLCAPONE [JAN]
- AB01275441_02
- BIDD:GT0032
- Tox21_302414
- MIQPIUSUKVNLNT-UHFFFAOYSA-N
- SCHEMBL33869
- NCGC00181767-02
- TOLCAPONE [INN]
- Tolcapone [USAN:USP:INN:BAN]
- TOLCAPONE [EMA EPAR]
- Ro-407592
- N04BX01
- HMS3715D16
- Tolcapona
- BCP09156
- TOLCAPONE (USP MONOGRAPH)
- SR-05000001444
- TOLCAPONE (USP-RS)
- CHEBI:63630
- C07949
- O10068
- BDBM50108877
- TOLCAPONE (MART.)
- AKOS015902328
- KS-1314
- HMS3872F03
- CCG-221217
- Tolcapone (JAN/USP/INN)
- SW219511-1
- Q-201840
- Tolcapone, >=98% (HPLC)
- Methanone,(3,4-dihydroxy-5-nitrophenyl)(4-methylphenyl)-
- BT164481
- D00786
- EN300-18567526
- (3,4-Dihydroxy-5-nitro-phenyl)-p-tolyl-methanone
- 5-(4-methylbenzoyl)-3-nitrobenzene-1,2-diol
- MFCD00866569
- 134308-13-7
- Q413840
- SMR001614567
- AS-7085
- CAS-134308-13-7
- 3,4-dihydroxy-5-nitro-4'-methylbenzophenone
- HMS3885G18
- HY-17406
- SY102278
- TOLCAPONE [WHO-DD]
- TOLCAPONE [USAN]
- T3856
- (3,4-dihydroxy-5-nitro-phenyl)-(p-tolyl)methanone
- 4'-methyl-3,4-dihydroxy-5-nitrobenzophenone
- DTXCID903685
- Tolcapone?
- DB-013561
- BRD-K10852020-001-04-5
- BRD-K10852020-001-05-2
- SBI-0654149.0001
- ARD193222
- (3,4-Dihydroxy-5-nitrophenyl)-(4-methylphenyl)methanone
- +Expand
- MDL： MFCD00866569
- InChIKey： MIQPIUSUKVNLNT-UHFFFAOYSA-N
- Inchi： 1S/C14H11NO5/c1-8-2-4-9(5-3-8)13(17)10-6-11(15(19)20)14(18)12(16)7-10/h2-7,16,18H,1H3
- SMILES： O=C(C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H])C1C([H])=C(C(=C(C=1[H])[N+](=O)[O-])O[H])O[H]

Computed Properties

Exact Mass: 273.06400
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 2
Monoisotopic Mass: 273.064
Heavy Atom Count: 20
Complexity: 372
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.3
Topological Polar Surface Area: 103

Experimental Properties

LogP: 3.06860
PSA: 103.35000
Merck: 9508
Refractive Index: 1.661
Boiling Point: 485.6°C at 760 mmHg
Melting Point: 142.0 to 146.0 deg-C
Flash Point: 485.6°Cat760mmHg
Solubility: DMSO: ≥15mg/mL
Solubility: DMSO: ≥15mg/mL
Density: 1.419

Tolcapone Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0038RF-1mg	(3,4-Dihydroxy-5-nitrophenyl)(4-methylphenyl)methanone	134308-13-7	98%	1mg	$8.00
A2B Chem LLC	AB50523-1mg	(3,4-Dihydroxy-5-nitrophenyl)(4-methylphenyl)methanone	134308-13-7	98%	1mg	$9.00	2024-04-20
Ambeed	A207157-1mg	3,4-Dihydroxy-4'-methyl-5-nitrobenzophenone	134308-13-7	98%	1mg	$11.0	2024-06-02
Axon Medchem	3993-10mg	Tolcapone	134308-13-7	99%	10mg	€70.00	2024-05-21
Biosynth	BT164481-10 mg	Tolcapone - Bio-X ?	134308-13-7		10mg	Please enquire
ChemScence	CS-1173-10mg	Tolcapone	134308-13-7	99.74%	10mg	$66.0	2022-04-27
Crysdot LLC	CD00010726-10mg	Tolcapone	134308-13-7	97%	10mg	$110	2024-07-19
DC Chemicals	DC11485-100 mg	Tolcapone	134308-13-7	>98%	100mg	$250.0	2022-02-28
Enamine	EN300-18567526-0.05g	5-(4-methylbenzoyl)-3-nitrobenzene-1,2-diol	134308-13-7	95%	0.05g	$148.0	2023-09-18
eNovation Chemicals LLC	D480530-250mg	Tolcapone	134308-13-7	98%	250mg	$343	2022-10-12

Tolcapone Synthesis

Tolcapone Suppliers

Artis.bioche

Audited Supplier

(CAS:134308-13-7)

MR./MRS.:QIAN JING LI （ WEI XIN TONG HAO ）

Phone:18108108965

Email:3003803754@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:134308-13-7)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:134308-13-7)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

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2. The effect of hydroxytyrosol and its nitroderivatives on catechol-O-methyl transferase activity in rat striatal tissue

Elena Gallardo,Andrés Madrona,Rocío Palma-Valdés,Mariana Trujillo,José Luis Espartero,Marti Santiago RSC Adv. 2014 4 61086
3. Prediction of ligand modulation patterns on membrane receptors via lysine reactivity profiling

Ye Zhou,Zheyi Liu,Jinbao Zhang,Tongyi Dou,Jin Chen,Guangbo Ge,Shujia Zhu,Fangjun Wang Chem. Commun. 2019 55 4311
4. Membrane bound COMT isoform is an interfacial enzyme: general mechanism and new drug design paradigm

Aniket Magarkar,Petteri Parkkila,Tapani Viitala,Tatu Lajunen,Edouard Mobarak,Giuseppe Licari,Oana Cramariuc,Eric Vauthey,Tomasz Róg,Alex Bunker Chem. Commun. 2018 54 3440
5. Discovery of nitrophenols as GPR35 agonists

Huayun Deng,Ye Fang Med. Chem. Commun. 2012 3 1270
6. Applications of the microphysiology systems database for experimental ADME-Tox and disease models

Mark Schurdak,Lawrence Vernetti,Luke Bergenthal,Quinn K. Wolter,Tong Ying Shun,Sandra Karcher,D. Lansing Taylor,Albert Gough Lab Chip 2020 20 1472
7. Computationally designed p-coumaric acid analogs: searching for neuroprotective antioxidants

Miguel Reina,Eduardo Gabriel Guzmán-López,Isabella Romeo,Tiziana Marino,Nino Russo,Annia Galano New J. Chem. 2021 45 14369
8. Applications of the microphysiology systems database for experimental ADME-Tox and disease models

Mark Schurdak,Lawrence Vernetti,Luke Bergenthal,Quinn K. Wolter,Tong Ying Shun,Sandra Karcher,D. Lansing Taylor,Albert Gough Lab Chip 2020 20 1472
9. Interspecies comparison in the COMT-mediated methylation of 3-BTD

Yangliu Xia,Huilin Pang,Tongyi Dou,Ping Wang,Guangbo Ge RSC Adv. 2018 8 16278
10. An HPLC-DAD method for the simultaneous quantification of opicapone (BIA 9-1067) and its active metabolite in human plasma

Daniela Gon?alves,Gilberto Alves,Ana Fortuna,Patrício Soares-da-Silva,Amílcar Falc?o Analyst 2013 138 2463

134308-13-7 (Tolcapone) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:134308-13-7)Tolcapone

Purity:99%/99%

Quantity:250mg/1g

Price($):248.0/695.0